![molecular formula C14H19ClN4O2 B5299515 N~4~-(5-chloro-2-pyridinyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide](/img/structure/B5299515.png)
N~4~-(5-chloro-2-pyridinyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N~4~-(5-chloro-2-pyridinyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide is a chemical compound that has been widely studied for its potential therapeutic applications. This compound, also known as CEP-1347, has been shown to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease.
Mechanism of Action
The exact mechanism of action of N~4~-(5-chloro-2-pyridinyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide is not fully understood. However, it is thought to work by inhibiting the activity of a protein called c-Jun N-terminal kinase (JNK), which is involved in cell death pathways. By inhibiting JNK activity, this compound may be able to protect neurons from damage and death.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes. It has also been shown to reduce inflammation and to protect neurons from damage and death.
Advantages and Limitations for Lab Experiments
One advantage of N~4~-(5-chloro-2-pyridinyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide is that it has been extensively studied and its effects are well understood. This makes it a useful tool for researchers investigating the mechanisms of neurodegenerative diseases and cancer. However, one limitation is that it may not be suitable for use in vivo due to its potential toxicity.
Future Directions
There are a number of future directions for research on N~4~-(5-chloro-2-pyridinyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide. One area of interest is the development of more potent and selective JNK inhibitors. Another area of interest is the investigation of the compound's potential use in the treatment of other diseases, such as Huntington's disease and amyotrophic lateral sclerosis (ALS). Additionally, further studies are needed to determine the optimal dosage and administration methods for the compound.
Synthesis Methods
The synthesis of N~4~-(5-chloro-2-pyridinyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide involves several steps. The starting materials are 2-chloro-5-nitropyridine and N,N-dimethylpiperazine. These two compounds are reacted together in the presence of a catalyst to form the intermediate N~1~,N~1~-dimethyl-2-(5-nitropyridin-2-yl)ethane-1,2-diamine. This intermediate is then reduced using a reducing agent to form the final product, this compound.
Scientific Research Applications
N~4~-(5-chloro-2-pyridinyl)-N~1~,N~1~-dimethyl-1,4-piperidinedicarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. In addition, it has also been investigated for its potential use in the treatment of cancer.
properties
IUPAC Name |
4-N-(5-chloropyridin-2-yl)-1-N,1-N-dimethylpiperidine-1,4-dicarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN4O2/c1-18(2)14(21)19-7-5-10(6-8-19)13(20)17-12-4-3-11(15)9-16-12/h3-4,9-10H,5-8H2,1-2H3,(H,16,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTKQOASFTVXJAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)N1CCC(CC1)C(=O)NC2=NC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.